Cyclopropyl(5-fluoropyridin-3-yl)methanamine dihydrochloride
Description
Cyclopropyl(5-fluoropyridin-3-yl)methanamine dihydrochloride is a chemical compound with the molecular formula C9H13Cl2FN2 . It is a derivative of (5-fluoropyridin-3-yl)methanamine , which is a compound with a molecular formula of CHFN and an average mass of 126.132 Da .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H13Cl2FN2 . The compound has a molecular weight of 239.12 .Scientific Research Applications
Novel Aryloxyethyl Derivatives and Antidepressant-like Activity
A study focused on the design of novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives as "biased agonists" of serotonin 5-HT1A receptors, which included compounds related to Cyclopropyl(5-fluoropyridin-3-yl)methanamine dihydrochloride. These compounds demonstrated high selectivity and robust antidepressant-like activity, suggesting potential as promising antidepressant drug candidates (Sniecikowska et al., 2019).
Antibacterial Activity of Fluoronaphthyridines
Research on the antibacterial properties of fluoroquinolones, including derivatives similar to this compound, has been conducted. These studies have highlighted the synthesis and antibacterial activity of various derivatives, providing insights into their potential as therapeutic agents against bacterial infections (Bouzard et al., 1992).
Synthesis and Herbicidal Activity
A study on the synthesis of 2-cyano-3-(2-fluoro-5-pyridyl)methylaminoacrylates, which are related to this compound, demonstrated significant herbicidal activities. This suggests the potential application of such compounds in developing new herbicides with improved efficacy (Liu et al., 2005).
Stereoselective Synthesis and Potential Applications
The stereoselective synthesis of cis-2-Fluorocyclopropylamine, which shares a core structural similarity with this compound, highlights the versatility of such compounds in chemical synthesis. This could have implications for the development of pharmaceuticals and other chemical products (Matsuo et al., 2004).
Antiviral Activity of Aminoadamantane Derivatives
Research into aminoadamantane derivatives, which are structurally related to this compound, has shown significant antiviral activity, specifically against influenza A virus. This suggests potential therapeutic applications for such compounds in treating viral infections (Kolocouris et al., 1994).
properties
IUPAC Name |
cyclopropyl-(5-fluoropyridin-3-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2.2ClH/c10-8-3-7(4-12-5-8)9(11)6-1-2-6;;/h3-6,9H,1-2,11H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQDVCDELSKAFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2=CC(=CN=C2)F)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13Cl2FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(allylsulfanyl)-3-methylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2888130.png)
![N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-(phenylsulfanyl)acetamide](/img/structure/B2888132.png)
![2-(3-(4-ethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide](/img/structure/B2888136.png)
![(3-Oxo-2,8-dioxaspiro[4.5]decan-1-yl)methanesulfonyl chloride](/img/structure/B2888137.png)
![N-(4-ethylphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide](/img/structure/B2888139.png)
![N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-3,4,5-triethoxybenzamide](/img/structure/B2888142.png)
![4-[3-(3-Chlorophenyl)but-2-enoyl]morpholine-3-carbonitrile](/img/structure/B2888149.png)